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Abstract
This technical guide provides a comprehensive overview of tetracontane (n-C40H82), a long-

chain alkane with growing interest in various scientific fields. The document is intended for

researchers, scientists, and drug development professionals, offering detailed information on its

physicochemical properties, analytical methodologies, and potential applications. All

quantitative data is presented in clear, tabular format for ease of comparison. Furthermore, this

guide outlines representative experimental protocols for the characterization of tetracontane
and includes a mandatory visualization of an experimental workflow.

Core Properties of Tetracontane
Tetracontane is a saturated hydrocarbon belonging to the alkane series, with the chemical

formula C40H82.[1] At room temperature, it is a white, waxy solid.[2] Its long, linear carbon

chain imparts significant hydrophobic characteristics.[2]

Physicochemical Data
The fundamental physicochemical properties of tetracontane are summarized in the table

below. This data is crucial for its application in material science, analytical chemistry, and

formulation development.
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Property Value Reference(s)

CAS Number 4181-95-7 [1]

Molecular Formula C40H82 [1][3]

Molecular Weight 563.1 g/mol [1]

Appearance
White flakes or powder/flaky

solid
[1][3]

Melting Point 80-84 °C [3]

Boiling Point 150 °C at 0.001 mmHg [3]

Density 0.7785 g/cm³ [3]

Water Solubility Insoluble [2][3]

Solubility in Organics

Soluble in chloroform, non-

polar organic solvents; Slightly

soluble in methanol

[2][3]

Vapor Pressure 0.86 mmHg at 25 °C [3]

Refractive Index 1.4719 (estimate) [3]

Enthalpy of Fusion 143.94 kJ/mol [4]

Enthalpy of Vaporization 203.50 ± 0.20 kJ/mol [4]

LogP (Octanol/Water)
-16.57 (Log10 of Water

solubility in mol/l)
[4]

Experimental Protocols
This section details standard methodologies for the characterization of long-chain alkanes like

tetracontane.

Characterization by Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is a powerful technique for the identification and quantification of volatile and semi-

volatile compounds such as tetracontane.

Objective: To identify and quantify tetracontane in a sample matrix.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

HP-5-ms capillary column (or equivalent)

Helium (carrier gas)

Sample containing tetracontane dissolved in a suitable solvent (e.g., hexane or chloroform)

Alkane standards for retention time comparison

Methodology:

Sample Preparation: Dissolve a known amount of the sample in a suitable volatile solvent. If

extracting from a solid matrix, use a method like Soxhlet extraction followed by solvent

evaporation and redissolution.

Injection: Inject a small volume (e.g., 1-2 µL) of the sample into the GC inlet, which is

maintained at a high temperature (e.g., 300 °C) to ensure rapid vaporization.[5]

Chromatographic Separation: The vaporized sample is carried by the helium gas through the

capillary column. The temperature of the column is programmed to increase over time (e.g.,

from 50 °C to 320 °C at a rate of 10 °C/min) to separate the components based on their

boiling points and interactions with the column's stationary phase.[5]

Mass Spectrometry: As each component elutes from the column, it enters the mass

spectrometer. Here, the molecules are ionized (typically by electron impact), causing them to

fragment in a characteristic pattern. The mass spectrometer separates these fragments

based on their mass-to-charge ratio (m/z), generating a unique mass spectrum for each

component.[6]
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Data Analysis: Identify tetracontane by comparing its retention time and mass spectrum to

that of a known standard. Quantification can be achieved by creating a calibration curve from

standards of known concentrations.

Thermal Analysis by Differential Scanning Calorimetry
(DSC)
DSC is used to measure the thermal properties of a material, such as its melting point and

enthalpy of fusion.

Objective: To determine the melting point and enthalpy of fusion of a tetracontane sample.

Materials:

Differential Scanning Calorimeter (DSC)

Aluminum crucibles and lids

Crucible sealing press

Tetracontane sample (powdered)

Methodology:

Sample Preparation: Accurately weigh a small amount (e.g., 3-9 mg) of the powdered

tetracontane sample into an aluminum crucible.[7]

Crucible Sealing: Place a lid on the crucible and seal it using a crucible sealing press. This

ensures good thermal contact and contains the sample.[8] An empty, sealed crucible is used

as a reference.

DSC Analysis: Place the sample and reference crucibles into the DSC cell. Heat the samples

at a controlled rate (e.g., 5 °C/min) from a starting temperature (e.g., 30 °C) to a final

temperature well above the melting point of tetracontane (e.g., 100 °C).[7]

Data Analysis: The DSC instrument measures the difference in heat flow required to maintain

the sample and reference at the same temperature. A peak in the heat flow curve indicates a
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thermal transition. The onset temperature of the peak corresponds to the melting point, and

the area under the peak is proportional to the enthalpy of fusion.[9]

Applications in Research and Drug Development
Tetracontane's long, hydrophobic chain makes it a subject of interest in several research

areas.

Lipid Membrane Studies
Long-chain alkanes like tetracontane can be incorporated into model lipid bilayers to study the

influence of the hydrophobic core's properties on the overall structure and function of the

membrane.[10] By intercalating within the hydrophobic core, tetracontane can increase the

thickness and order of the membrane, which is useful for investigating how these properties

affect transmembrane proteins and the partitioning of small molecules.[10]

Potential in Drug Delivery
The hydrophobic nature of tetracontane makes it a candidate for use in drug delivery systems.

[11][12][13] It has the potential to enhance the solubility of poorly water-soluble drugs, thereby

improving their bioavailability. Research in this area is ongoing, exploring the use of long-chain

alkanes in the formulation of nanoparticles and other drug carriers.

Mandatory Visualization: Experimental Workflow
The following diagram illustrates a general experimental workflow for the extraction and

analysis of tetracontane from a natural source, such as plant material.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/ed084p453
https://www.benchchem.com/product/b166389?utm_src=pdf-body
https://www.benchchem.com/product/b166389?utm_src=pdf-body
https://www.benchchem.com/pdf/application_of_tetracosane_in_lipid_membrane_research.pdf
https://www.benchchem.com/product/b166389?utm_src=pdf-body
https://www.benchchem.com/pdf/application_of_tetracosane_in_lipid_membrane_research.pdf
https://www.benchchem.com/product/b166389?utm_src=pdf-body
https://www.mdpi.com/1999-4923/15/9/2216
https://ecancer.org/en/video/2421-engineering-of-polymeric-nanoparticles-for-medical-applications
https://pubmed.ncbi.nlm.nih.gov/32290224/
https://www.benchchem.com/product/b166389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Tetracontane Analysis
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Caption: Workflow for Tetracontane Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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